Cas no 2751602-90-9 (tert-Butyl (4S,5S)-4-ethynyl-2,2,5-trimethyloxazolidine-3-carboxylate)

• Product Name: tert-Butyl (4S,5S)-4-ethynyl-2,2,5-trimethyloxazolidine-3-carboxylate
• CAS No: 2751602-90-9
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5936711
• PubChem ID: 165650080
• Update Time: 2025-07-02

tert-Butyl (4S,5S)-4-ethynyl-2,2,5-trimethyloxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4S,5S)-4-ethynyl-2,2,5-trimethyloxazolidine-3-carboxylate
• EN300-37110046
• 2751602-90-9
• tert-butyl (4S,5S)-4-ethynyl-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate

• Inchi： 1S/C13H21NO3/c1-8-10-9(2)16-13(6,7)14(10)11(15)17-12(3,4)5/h1,9-10H,2-7H3/t9-,10-/m0/s1
• InChI Key： KKGWTCIJHCXRTO-UWVGGRQHSA-N
• SMILES： O1[C@@H](C)[C@H](C#C)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-Butyl (4S,5S)-4-ethynyl-2,2,5-trimethyloxazolidine-3-carboxylate

Recent Advances in the Application of tert-Butyl (4S,5S)-4-ethynyl-2,2,5-trimethyloxazolidine-3-carboxylate (CAS: 2751602-90-9) in Chemical Biology and Pharmaceutical Research

The compound tert-Butyl (4S,5S)-4-ethynyl-2,2,5-trimethyloxazolidine-3-carboxylate (CAS: 2751602-90-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This chiral oxazolidine derivative serves as a crucial intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics and bioactive compounds. Recent studies have highlighted its role in facilitating stereoselective reactions and enabling the construction of structurally diverse pharmacophores.

One of the most notable applications of this compound is its use in the synthesis of peptidomimetics and macrocyclic compounds, which are of great interest in drug discovery. Researchers have successfully employed tert-Butyl (4S,5S)-4-ethynyl-2,2,5-trimethyloxazolidine-3-carboxylate as a key building block in the preparation of constrained peptides, which exhibit enhanced metabolic stability and target specificity compared to their linear counterparts. The ethynyl group present in the molecule allows for further functionalization via click chemistry, enabling the rapid assembly of complex molecular architectures.

Recent synthetic methodologies have focused on optimizing the preparation of this compound to improve yield and enantiomeric purity. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient asymmetric synthesis route starting from L-serine, achieving high diastereoselectivity (>99% de) and overall yield of 78%. This advancement addresses previous challenges in the large-scale production of the compound, making it more accessible for pharmaceutical applications.

In medicinal chemistry, this oxazolidine derivative has shown promise as a precursor for the development of protease inhibitors and kinase modulators. Structural modifications at the ethynyl position have led to compounds with improved pharmacokinetic properties and target engagement. Computational studies have revealed that the rigid oxazolidine ring system contributes to favorable binding interactions with various biological targets, particularly in the context of protein-protein interaction inhibition.

The compound's stability under physiological conditions has also been investigated, with recent pharmacokinetic studies demonstrating favorable metabolic profiles for derivatives containing this scaffold. This characteristic, combined with its synthetic versatility, positions tert-Butyl (4S,5S)-4-ethynyl-2,2,5-trimethyloxazolidine-3-carboxylate as a valuable tool in the design of next-generation therapeutics targeting challenging disease pathways.

Looking forward, researchers anticipate expanded applications of this compound in areas such as targeted drug delivery systems and chemical biology probes. Its ability to serve as a platform for diverse structural modifications makes it particularly valuable for the development of PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities. Ongoing research continues to explore novel derivatives and their biological activities, with several candidates currently in preclinical development stages.